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Compound of Interest

Compound Name: 4-Hydroxybutyl acrylate

Cat. No.: B1195278

An In-depth Technical Guide to the Spectroscopic Data of 4-Hydroxybutyl Acrylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the analytical data for key chemical entities is paramount. This guide provides a detailed
overview of the spectroscopic data for 4-Hydroxybutyl acrylate (4-HBA), a versatile monomer
used in the synthesis of various polymers. The following sections present its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the
experimental protocols for their acquisition.

Spectroscopic Data of 4-Hydroxybutyl Acrylate

The empirical formula for 4-Hydroxybutyl acrylate is C7H1203, with a molecular weight of
144.17 g/mol .[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The H and 3C NMR data for 4-Hydroxybutyl acrylate, typically recorded in deuterated
chloroform (CDCIs), are summarized below.

1H NMR Spectral Data (400 MHz, CDCI3)[3]
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
6.40 dd 1H Ha (trans to C=0)
6.13 dd 1H Hc (geminal)
5.84 dd 1H Hb (cis to C=0)
4.19 t 2H -O-CH2-
3.67 t 2H -CH2-OH
1.77 m 2H -O-CH2-CHa2-
1.65 m 2H -CH2-CH2-OH

13C NMR Spectral Data (CDCI3)[4]

Chemical Shift (ppm) Assighment
166.5 C=0
130.8 =CH:z
128.5 =CH-
64.3 -O-CH2-
62.2 -CH2-OH
28.8 -O-CH2-CHa-
25.1 -CH2-CH2-OH

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups within a molecule. The IR spectrum of 4-

Hydroxybutyl acrylate exhibits characteristic absorption bands.

IR Spectral Data (Liquid Film)[5]
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Wavenumber (cm~?) Description
~3400 (broad) O-H stretch

~2940 C-H stretch (sp?)
~1720 C=0 stretch (ester)
~1635 C=C stretch

~1400 C-H bend

~1190 C-O stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, confirming the molecular weight and offering structural clues. The electron
ionization (EI) mass spectrum of 4-Hydroxybutyl acrylate is presented below.

Mass Spectral Data (Electron lonization)[1][3]
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miz Relative Intensity (%)
55 100.0
73 59.6
71 26.5
42 16.8
54 15.7
43 14.4
31 14.1
44 9.1
41 8.5
70 6.0
85 5.9
56 5.7
57 5.2
89 4.4
72 4.2
113 4.1
29 4.0
99 3.2
39 3.1
28 2.8
114 2.5
74 2.1
69 2.0
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26 1.9
68 1.9
45 17
86 14
103 13
53 1.2
40 1.0
98 1.0

Molecular lon (M*): The molecular ion peak is expected at m/z 144, corresponding to the
molecular weight of 4-Hydroxybutyl acrylate.[1][3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:
o Accurately weigh 10-20 mg of 4-Hydroxybutyl acrylate.[6]

o Dissolve the sample in approximately 0.7-1.0 mL of a suitable deuterated solvent, such as
chloroform-d (CDCIs).[6] Ensure the sample is fully dissolved; gentle vortexing may be
applied.[6]

o Transfer the solution to a clean 5 mm NMR tube.[6]
o Data Acquisition:
o Acquire the *H and 3C NMR spectra on a spectrometer (e.g., 400 MHz).[7]

o For 'H NMR, set the number of scans (typically 16-64) to achieve an adequate signal-to-
noise ratio.[6]
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o Ensure proper phasing and baseline correction of the resulting spectrum.[6]

o Chemical shifts are reported in parts per million (ppm) downfield from an internal standard,
typically tetramethylsilane (TMS).[7]

Infrared (IR) Spectroscopy

For a liquid sample like 4-Hydroxybutyl acrylate, the thin film or "neat” method is commonly
used.[8]

e Sample Preparation (Thin Film Method):
o Obtain two clean, dry salt plates (e.g., NaCl or KBr).[8]

o Place a single drop of liquid 4-Hydroxybutyl acrylate onto the surface of one salt plate
using a Pasteur pipet.[8]

o Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film
between the plates.[8]

o Data Acquisition:
o Place the "sandwich" plate assembly into the sample holder of the FT-IR spectrometer.[8]
o Acquire the spectrum, typically in the range of 4000-600 cm~1.[9]

o Abackground spectrum of the empty salt plates should be run first and subtracted from
the sample spectrum.

Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used, which
requires placing a drop of the liquid directly on the ATR crystal.[10][11] This method is often
simpler and faster as it requires no sample preparation.[11]

Mass Spectrometry (MS)

Electron lonization (El) is a common technique for the analysis of small, volatile molecules like
4-Hydroxybutyl acrylate.
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o Sample Introduction and lonization:

o A small amount of the liquid sample is introduced into the mass spectrometer, where it is
vaporized.[12]

o In the ionization source, the vaporized molecules are bombarded with a beam of high-
energy electrons (typically 70 eV), causing the ejection of an electron and the formation of
a positively charged molecular ion (cation radical).[12]

e Mass Analysis and Detection:

o The molecular ion and any fragment ions produced by its decomposition are accelerated
into a mass analyzer.

o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[12]

o A detector records the abundance of each ion, generating a mass spectrum which is a plot
of relative intensity versus m/z.[12]

o Proper calibration of the m/z scale using a known reference compound is crucial for
accurate mass measurement.[13]

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound.
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Caption: Workflow for Spectroscopic Analysis of 4-Hydroxybutyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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